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Compound of Interest

Compound Name: BI-1910

cat. No.: B15604077

Bl-1910 Technical Support Center

Disclaimer: Specific solubility and formulation data for BI-1910, a monoclonal antibody under
clinical development, are not publicly available. The following information is based on general
best practices for handling monoclonal antibodies in a laboratory setting and should be
adapted as needed. It is highly recommended to consult any available product-specific
datasheets or contact the provider for detailed instructions.

Frequently Asked Questions (FAQSs)

Q1: What is BI-1910 and what is its mechanism of action?

Al: BI-1910 is an agonistic human monoclonal antibody that targets the Tumor Necrosis Factor
Receptor 2 (TNFR2).[1][2][3][4] It is designed to stimulate T cells and enhance the activation of
both CD4+ and CD8+ T cells.[2] Unlike some other TNFR2 antibodies, BI-1910 does not block
the interaction between TNFR2 and its ligand, TNF-a.[1] In preclinical studies, BI-1910 has
demonstrated anti-tumor activity by promoting an immune response against cancer cells.[5]

Q2: What is the clinical application of BI-1910?

A2: BI-1910 is being investigated in Phase 1/2a clinical trials for the treatment of advanced
solid tumors, both as a single agent and in combination with the anti-PD-1 therapy
pembrolizumab.[1][6][7][8] The development of the BI-1910 program has been paused to focus
on other lead candidates.[3][4][9]

Q3: How is BI-1910 administered in clinical trials?
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A3: In clinical settings, BI-1910 is administered as an intravenous (V) infusion.[1][3]
Q4: Is there specific information on the solubility of BI-1910 in common laboratory solvents?

A4: As of now, specific solubility data for BI-1910 in solvents like DMSO, ethanol, or various
buffers has not been made publicly available. For laboratory use, monoclonal antibodies are
typically supplied in a lyophilized form or as a stock solution in a buffered aqueous solution.

Q5: What are the general recommendations for storing BI-19107?

A5: While specific storage conditions for BI-1910 are not available, therapeutic monoclonal
antibodies are generally stored at 2-8°C for short-term use and frozen at -20°C or -80°C for
long-term storage. It is crucial to avoid repeated freeze-thaw cycles, which can lead to antibody
degradation and loss of activity. Aliquoting the antibody into smaller, single-use volumes is
highly recommended.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Precipitate formation upon

reconstitution or dilution

- Incorrect buffer pH or ionic

strength.- High antibody

concentration.- Contamination.

- Ensure the reconstitution
buffer is at the correct pH and
ionic strength as
recommended for similar
antibodies (typically
physiological pH).- Try
reconstituting at a lower
concentration.- Centrifuge the
solution to pellet the precipitate
and carefully transfer the
supernatant. Consider sterile
filtering the solution.- Visually
inspect for signs of

contamination.

Loss of activity in functional

assays

- Improper storage (e.g.,
repeated freeze-thaw cycles).-
Incorrect formulation for the
specific assay.- Adsorption to

plasticware.

- Always use fresh aliquots for
experiments.- Ensure the
buffer used for dilution is
compatible with the assay and
does not contain interfering
substances.- Use low-protein-
binding tubes and pipette tips.-
Include a carrier protein like
bovine serum albumin (BSA) at
0.1% to 1% in the dilution

buffer to prevent adsorption.

Inconsistent results between

experiments

- Inaccurate pipetting.-
Variability in antibody
concentration between
aliquots.- Degradation of the

antibody over time.

- Calibrate pipettes regularly.-
Gently mix the antibody
solution before aliquoting and
before use in an experiment.-
Use a consistent lot of the
antibody and other reagents.-
Perform quality control checks
on the antibody at regular

intervals.
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Experimental Protocols

Protocol 1: Reconstitution of a Lyophilized Monoclonal Antibody (General Protocol)

This protocol provides a general procedure for reconstituting a lyophilized antibody like BI-
1910. Always refer to the manufacturer's specific instructions if available.

e Preparation:

o Allow the lyophilized antibody vial to equilibrate to room temperature before opening to
prevent condensation.

o Prepare the recommended reconstitution buffer (e.g., sterile Phosphate Buffered Saline
(PBS), pH 7.4). Ensure the buffer is at room temperature.

e Reconstitution:
o Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

o Carefully open the vial and add the specified volume of the reconstitution buffer to achieve
the desired final concentration (e.g., 1 mg/mL).

o Gently swirl the vial or pipette the solution up and down slowly to dissolve the powder.
Avoid vigorous shaking or vortexing as this can cause denaturation and aggregation.

o Storage:

o Let the reconstituted antibody stand for 20-30 minutes at room temperature to allow for
complete dissolution.

o For short-term storage (1-2 weeks), store at 2-8°C.

o For long-term storage, aliquot the reconstituted antibody into single-use, low-protein-
binding microcentrifuge tubes and store at -20°C or -80°C.

Protocol 2: Formulation for In Vitro Cell-Based Assays (General Protocol)

e Preparation of Stock Solution:
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o Thaw a frozen aliquot of the reconstituted BI-1910 stock solution on ice.

o Gently mix the solution by flicking the tube.

« Dilution to Working Concentration:

o Prepare the required volume of cell culture medium or assay buffer. To prevent non-
specific binding, it is often recommended to add a carrier protein like BSA to a final
concentration of 0.1%.

o Calculate the volume of the antibody stock solution needed to achieve the final desired
working concentration.

o Add the calculated volume of the antibody stock to the cell culture medium or assay buffer
and mix gently by inverting the tube or pipetting slowly.

e Application:

o Use the freshly prepared working solution immediately in your cell-based assay.

Visualizations
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Click to download full resolution via product page

Caption: Simplified signaling pathway of BI-1910 agonizing TNFR2 on T cells.
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Start: Solubility Issue

Review Protocol & Datasheet

Precipitate Observed?

Low Activity in Assay?

Centrifuge & Use Supernatant

Check Storage Conditions

Use Fresh Aliquot

Add Carrier Protein (e.g., BSA)

End: Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for common BI-1910 solubility and activity issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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